Cas no 2229353-47-1 (5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole)

• Product Name: 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole
• CAS No: 2229353-47-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5778233
• PubChem ID: 54012368
• Update Time: 2025-07-20

5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-1833312
• 5-methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole
• 2229353-47-1
• 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole

• Inchi： 1S/C9H11NO/c1-5-9(3,4)8-6-10-11-7(8)2/h1,6H,2-4H3
• InChI Key： MAMZCMOZMQKQLK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C#C)(C)C

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole

Introduction to 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole (CAS No: 2229353-47-1)

The compound 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole (CAS No: 2229353-47-1) represents a fascinating molecule in the realm of organic chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound belongs to the oxazole class, which is well-documented for its diverse pharmacological properties. The presence of a methyl group at the 5-position and a terminal alkyne moiety at the 4-position introduces specific electronic and steric features that make this molecule particularly intriguing for further investigation.

In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole combines the stability of the oxazole ring with the reactivity of the alkyne group, offering a versatile platform for chemical modification and functionalization. This dual functionality has been exploited in various synthetic strategies to develop novel pharmacophores with enhanced efficacy.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The oxazole ring is known to exhibit significant bioactivity, particularly in interactions with biological targets such as enzymes and receptors. The additional substituents in 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole can be strategically modified to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the terminal alkyne can undergo various transformations, including hydrogenation, oxidation, or coupling reactions, which can lead to the introduction of new functional groups essential for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds with remarkable accuracy. Molecular modeling studies on 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole have suggested that it may interact with several key biological targets relevant to human health. These interactions could potentially lead to therapeutic applications in areas such as oncology and neurology. The compound’s ability to modulate enzyme activity or receptor binding has been highlighted in several preliminary studies, underscoring its promise as a lead compound for further medicinal chemistry exploration.

The synthesis of 5-Methyl-4-(2-methylbut-3-yn-2-yl)-1,2-oxazole presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes using more efficient catalysts and reaction conditions. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the core oxazole ring efficiently. Subsequent functionalization steps have been refined to introduce the desired substituents while maintaining regioselectivity.

The chemical reactivity of the alkyne group in 5-Methyl-4-(2-methylbut-3-yn-2 -yl)-1,2 -oxazole offers another avenue for structural diversification. Alkynes are versatile intermediates that can undergo a wide range of transformations, including Sonogashira couplings, hydroacylations, and cycloadditions. These reactions have been leveraged to develop novel derivatives with tailored properties for biological evaluation. In particular, the Sonogashira coupling reaction has been used extensively to introduce aryl or heteroaryl groups at the triple bond position, expanding the chemical space available for drug discovery.

In conclusion,5-Methyl -4-( 2 -methylbut -3 -yn - 2 - yl ) - 1 , 2 - oxazole (CAS No: 2229353 -47 -1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. As our understanding of its chemical properties and biological activities continues to grow,this molecule is poised to contribute valuable insights into the development of new therapeutic agents.